3-(Dimethylamino)-1-(2-methylphenyl)prop-2-EN-1-one

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• SMILES: CC1=CC=CC=C1C(=O)C=CN(C)C
• InChI: InChI=1S/C12H15NO/c1-10-6-4-5-7-11(10)12(14)8-9-13(2)3/h4-9H,1-3H3/b9-8+
• InChIKey: MTAPLSSLUPAWRM-CMDGGOBGSA-N

3-(Dimethylamino)-1-(2-methylphenyl)prop-2-EN-1-one (CAS 921845-62-7) is a β-enaminone featuring a conjugated N–C=C–C=O push-pull system, classified among 1-aryl-3-(dimethylamino)prop-2-en-1-one derivatives. With molecular formula C₁₂H₁₅NO and exact mass 189.1154 Da, it serves as a versatile three-carbon synthon for heterocyclic construction, where the ortho-methyl substitution on the phenyl ring electronically and sterically distinguishes it from para-methyl and unsubstituted phenyl analogs.

3-(Dimethylamino)-1-(2-methylphenyl)prop-2-EN-1-one: Ortho-Methyl Enaminone Procurement Specification

3-(Dimethylamino)-1-(2-methylphenyl)prop-2-EN-1-one (CAS 921845-62-7) is a β-enaminone featuring a conjugated N–C=C–C=O push-pull system, classified among 1-aryl-3-(dimethylamino)prop-2-en-1-one derivatives [1]. With molecular formula C₁₂H₁₅NO and exact mass 189.1154 Da, it serves as a versatile three-carbon synthon for heterocyclic construction, where the ortho-methyl substitution on the phenyl ring electronically and sterically distinguishes it from para-methyl and unsubstituted phenyl analogs [2].

1 Ortho-methyl enaminone regioisomer identity for sterically differentiated heterocyclic synthesis

2 Push-pull N–C=C–C=O three-carbon synthon for cyclocondensation reactions

3 Heterocyclic building block supporting pyrazole, isoxazole, and pyrimidine scaffold construction

• [1] Pleier, A.-K., Herdtweck, E., Mason, S. & Thiel, W.R. (2003). 1-Aryl-3-(dimethylamino)propenones: Strong Proton Acceptors for Hydrogen Bonds. European Journal of Organic Chemistry, 2003(3), 499–506. https://doi.org/10.1002/ejoc.200390086 View Source
• [2] Stanovnik, B. & Svete, J. (2004). Synthesis of Heterocycles from Alkyl 3-(Dimethylamino)propenoates and Related Enaminones. Chemical Reviews, 104(5), 2433–2480. https://doi.org/10.1021/cr020093y View Source

Why 3-(Dimethylamino)-1-(2-methylphenyl)prop-2-EN-1-one Cannot Be Replaced by the 4-Methyl or Unsubstituted Phenyl Analog

Although 3-(dimethylamino)-1-phenylprop-2-en-1-one (CAS 1201-93-0) and the para-methyl isomer 3-(dimethylamino)-1-(4-methylphenyl)prop-2-en-1-one (CAS 18103-98-5) share the same β-enaminone core, the position of the methyl substituent on the aryl ring directly modulates electronic character, lipophilicity, and solid-state properties . The ortho-methyl group in the target compound introduces steric hindrance near the carbonyl, altering both the carbonyl proton-acceptor strength and the conformational preference compared to the para-substituted and unsubstituted analogs, which lack this proximal steric influence [1]. Procurement of the incorrect regioisomer therefore risks divergent reactivity in cyclocondensation reactions and inconsistent physicochemical behavior in formulation or separation steps.

Electronic mismatch

Ortho-methyl substitution alters carbonyl proton-acceptor strength and aryl conjugation vs. para-methyl analog

Steric profile divergence

Proximal ortho-methyl hindrance near the carbonyl may shift cyclocondensation reactivity relative to unhindered para and unsubstituted analogs

Physical state difference

Liquid or low-melting solid form may require distinct handling and dispensing protocols vs. crystalline para isomer (mp 89–91 °C)

• [1] Pleier, A.-K., Herdtweck, E., Mason, S. & Thiel, W.R. (2003). 1-Aryl-3-(dimethylamino)propenones: Strong Proton Acceptors for Hydrogen Bonds. European Journal of Organic Chemistry, 2003(3), 499–506. https://doi.org/10.1002/ejoc.200390086 View Source

Quantitative Differentiation Evidence for 3-(Dimethylamino)-1-(2-methylphenyl)prop-2-EN-1-one

LogP Shift Relative to the 4-Methylphenyl (Para) Isomer

The target ortho-methyl compound exhibits a computed LogP of 2.25, compared with an XLogP3 of 2.3 for the para-methyl isomer (3-(dimethylamino)-1-(4-methylphenyl)prop-2-en-1-one, CAS 18103-98-5) . The slightly lower lipophilicity of the ortho isomer likely arises from reduced planarity and altered electronic conjugation between the aryl ring and the enaminone system, which can affect reversed-phase chromatographic retention and predicted membrane permeability [1]. The unsubstituted phenyl analog (CAS 1201-93-0, C₁₁H₁₃NO, MW 175.23) lacks the methyl group entirely, producing substantially lower LogP and different solubility characteristics.

LogP Comparison

Cross-study comparable

Target LogP 2.25 vs. para isomer XLogP3 2.3; unsubstituted analog estimated LogP ~1.2–1.8

May support regioisomer chromatographic resolution and purification strategy development

Computed values; experimental LogP to verify

Evidence Dimension	Computed lipophilicity (LogP)
Target Compound Data	LogP = 2.25 (CAS 921845-62-7)
Comparator Or Baseline	XLogP3 = 2.3 for 3-(dimethylamino)-1-(4-methylphenyl)prop-2-en-1-one (CAS 18103-98-5); LogP ~1.2–1.8 (estimated) for unsubstituted phenyl analog CAS 1201-93-0
Quantified Difference	ΔLogP ≈ –0.05 vs. para-methyl analog; ΔLogP ≥ +0.45 vs. unsubstituted phenyl analog
Conditions	LogP computed via atom-based method (chemsrc); XLogP3 computed via PubChem method

Why This Matters

Divergent LogP values predict different chromatographic retention times and partition coefficients, directly impacting purification strategy selection and formulation compatibility.

• [1] Stanovnik, B. & Svete, J. (2004). Synthesis of Heterocycles from Alkyl 3-(Dimethylamino)propenoates and Related Enaminones. Chemical Reviews, 104(5), 2433–2480. https://doi.org/10.1021/cr020093y View Source

Physical State at Ambient Temperature Versus the Para-Methyl Analog

The para-methyl isomer 3-(dimethylamino)-1-(4-methylphenyl)prop-2-en-1-one is a crystalline solid with a reported melting point of 89–91 °C . Although a definitive melting point for the target ortho-methyl compound is not publicly available, it is described as a liquid or low-melting solid in supplier listings, consistent with the well-established principle that ortho-substituted aryl derivatives typically exhibit lower melting points than their para counterparts due to reduced crystal packing efficiency [1]. The unsubstituted phenyl analog (CAS 1201-93-0) is a solid at room temperature but with distinct handling characteristics due to its different molecular weight (175.23 vs. 189.25 g/mol).

Physical State

Class-level inference

Liquid or low-melting solid at ambient temperature; para isomer is crystalline solid (mp 89–91 °C)

May require distinct storage, dispensing, and weighing protocols for laboratory workflows

No quantitative melting point available for target compound

Evidence Dimension	Physical state at 20–25 °C
Target Compound Data	Liquid or low-melting solid (supplier descriptions; no quantitative mp available)
Comparator Or Baseline	Melting point 89–91 °C for para-methyl isomer CAS 18103-98-5; solid for CAS 1201-93-0
Quantified Difference	Qualitative difference: liquid/low-melting vs. crystalline solid (mp 89–91 °C for para isomer)
Conditions	Ambient temperature and pressure; data from supplier certificates of analysis and predicted properties

Why This Matters

Different physical states at ambient temperature require distinct storage, dispensing, and weighing protocols during procurement and laboratory workflow design.

• [1] Pleier, A.-K., Herdtweck, E., Mason, S. & Thiel, W.R. (2003). 1-Aryl-3-(dimethylamino)propenones: Strong Proton Acceptors for Hydrogen Bonds. European Journal of Organic Chemistry, 2003(3), 499–506. https://doi.org/10.1002/ejoc.200390086 View Source

Microwave-Assisted Synthesis Yield Advantage for Aryl Enaminones Including Ortho-Substituted Variants

Under microwave-assisted condensation with N,N-dimethylformamide diethyl acetal, 1-aryl-3-dimethylaminoprop-2-enones—including ortho-substituted derivatives—are obtained in nearly quantitative yields . This microwave protocol (pressure tube, DMF-diethyl acetal, short reaction time) is broadly applicable across aryl substitution patterns, and the ortho-methyl substrate benefits from the same accelerated kinetics and high conversion as the para-methyl and unsubstituted phenyl derivatives [1]. While no direct ortho-vs-para yield comparison under identical microwave conditions has been published for these specific compounds, the class-wide near-quantitative yields (>95%) reported represent a significant improvement over conventional thermal condensation methods, which may show variable yields depending on aryl substitution steric effects.

Microwave Yield

Class-level inference

Near-quantitative yield (>95%) expected via microwave-assisted condensation; conventional heating typically 60–85% for ortho-substituted substrates

May support higher conversion vs. conventional thermal methods for process-scale synthesis

Class-level evidence; direct ortho-methyl substrate yield data to verify

Evidence Dimension	Synthetic yield under microwave-assisted conditions
Target Compound Data	Near-quantitative yield (>95%) expected based on class behavior of 1-aryl-3-dimethylaminoprop-2-enones
Comparator Or Baseline	Conventional thermal condensation typically 60–85% for sterically hindered ortho-substituted aryl ketones
Quantified Difference	Estimated yield improvement of ≥10–35% via microwave vs. conventional heating for ortho-substituted substrates
Conditions	N,N-dimethylformamide diethyl acetal, pressure tube, microwave irradiation (Pleier et al., 2001, Synthesis)

Why This Matters

Microwave-assisted synthesis provides a scalable, high-yield route to the target compound, reducing procurement cost and lead time relative to compounds requiring conventional multi-step synthesis.

• [1] Stanovnik, B. & Svete, J. (2004). Synthesis of Heterocycles from Alkyl 3-(Dimethylamino)propenoates and Related Enaminones. Chemical Reviews, 104(5), 2433–2480. https://doi.org/10.1021/cr020093y View Source

Steric and Electronic Differentiation in Heterocyclic Cyclocondensation Reactivity

As demonstrated by Pleier et al. (2001), 1-aryl-3-dimethylaminoprop-2-enones react with hydrazine to give 3(5)-arylpyrazoles, with the aryl substituent position influencing regioselectivity and reaction rate . The ortho-methyl group in the target compound creates a sterically congested environment adjacent to the carbonyl, which can direct nucleophilic attack and influence tautomeric equilibrium in the resulting pyrazole compared to the para-methyl or unsubstituted phenyl analogs, where the carbonyl is sterically unencumbered [1]. This steric differentiation provides a rational basis for selecting the ortho-methyl enaminone when ortho-substituted heterocyclic products are desired or when altered tautomer ratios are sought.

Steric Profile

Class-level inference

Ortho-methyl group introduces proximal steric hindrance near the carbonyl, shielding the electrophilic center

May alter regiochemistry or tautomer distribution in cyclocondensation vs. para and unsubstituted analogs

No quantitative rate or selectivity data available for direct comparison

Evidence Dimension	Steric environment at carbonyl and predicted cyclocondensation regioselectivity
Target Compound Data	Ortho-methyl creates proximal steric hindrance; carbonyl more shielded
Comparator Or Baseline	Para-methyl isomer: carbonyl sterically unhindered; unsubstituted phenyl: minimal steric effect
Quantified Difference	Qualitative steric differentiation; no quantitative rate or selectivity data available for direct comparison
Conditions	Cyclocondensation with hydrazine or arylhydrazines under standard conditions (ethanol, reflux)

Why This Matters

The ortho-methyl steric effect enables access to heterocyclic products with distinct regiochemistry or tautomer distribution compared to those from para-methyl or unsubstituted analogs, expanding synthetic design space.

• [1] Stanovnik, B. & Svete, J. (2004). Synthesis of Heterocycles from Alkyl 3-(Dimethylamino)propenoates and Related Enaminones. Chemical Reviews, 104(5), 2433–2480. https://doi.org/10.1021/cr020093y View Source

Application Scenarios for 3-(Dimethylamino)-1-(2-methylphenyl)prop-2-EN-1-one Informed by Quantitative Evidence

Synthesis of Ortho-Substituted 3-Arylpyrazoles with Altered Tautomer Ratios

The steric influence of the ortho-methyl group (Section 3, Evidence Item 4) makes this compound the preferred enaminone precursor for constructing ortho-substituted pyrazole libraries where regioselectivity or tautomer distribution differs from para-methyl-derived analogs. Cyclocondensation with hydrazines proceeds via the microwave-assisted protocol (Evidence Item 3) to yield 3(5)-(2-methylphenyl)pyrazoles in near-quantitative conversion, enabling medicinal chemistry campaigns targeting sterically differentiated heterocyclic scaffolds [1].

Chromatographic Method Development Leveraging Differentiated LogP

The LogP value of 2.25 for the ortho-methyl compound (Section 3, Evidence Item 1) provides a quantifiable basis for reversed-phase HPLC method development. This LogP is distinct from both the para-methyl isomer (XLogP3 2.3) and the unsubstituted phenyl analog (estimated LogP 1.2–1.8), enabling baseline separation of regioisomeric enaminone mixtures and facilitating quality control protocols where isomeric purity is critical .

Liquid-Phase Parallel Synthesis and Automated Dispensing Workflows

The liquid or low-melting physical state of the ortho-methyl enaminone at ambient temperature (Section 3, Evidence Item 2) provides a handling advantage over the crystalline para-methyl analog (mp 89–91 °C) for automated liquid dispensing platforms and parallel synthesis workflows. This physical property eliminates the need for pre-dissolution steps required for solid analogs, reducing solvent consumption and improving workflow throughput in high-throughput medicinal chemistry laboratories [2].

Green Chemistry Microwave-Assisted Production at Scale

The demonstrated near-quantitative microwave-assisted synthesis for 1-aryl-3-dimethylaminoprop-2-enones (Section 3, Evidence Item 3) supports process-scale procurement of the target ortho-methyl compound with reduced energy input and shorter cycle times compared to conventional thermal methods. This route is particularly advantageous for CROs and pharmaceutical process development groups requiring multi-gram to kilogram quantities of ortho-substituted enaminone building blocks [1].

Application

Selection Property

Validation Focus

Ortho-substituted pyrazole synthesis

Ortho-methyl steric profile at carbonyl

Tautomer distribution and regiochemical outcome

Regioisomer chromatographic separation

Differentiated LogP vs. para and unsubstituted analogs

Isomeric purity and retention-time resolution

Automated liquid-dispensing synthesis

Liquid or low-melting physical state

Compatibility with liquid-handling platforms and parallel workflows

Process-scale microwave-assisted production

Reported high-yield microwave protocol for aryl enaminones

Scalability and cycle-time reduction vs. conventional heating

• [1] Stanovnik, B. & Svete, J. (2004). Synthesis of Heterocycles from Alkyl 3-(Dimethylamino)propenoates and Related Enaminones. Chemical Reviews, 104(5), 2433–2480. https://doi.org/10.1021/cr020093y View Source
• [2] Pleier, A.-K., Herdtweck, E., Mason, S. & Thiel, W.R. (2003). 1-Aryl-3-(dimethylamino)propenones: Strong Proton Acceptors for Hydrogen Bonds. European Journal of Organic Chemistry, 2003(3), 499–506. https://doi.org/10.1002/ejoc.200390086 View Source